Cas no 1903684-48-9 (1-(1H-indol-3-yl)-2-3-(pyridin-3-yloxy)azetidin-1-ylethane-1,2-dione)

• Product Name: 1-(1H-indol-3-yl)-2-3-(pyridin-3-yloxy)azetidin-1-ylethane-1,2-dione
• CAS No: 1903684-48-9
• MF: C₁₈H₁₅N₃O₃
• MW: 321.330003976822
• CID: 6073208
• PubChem ID: 92066332
• Update Time: 2025-07-10

1-(1H-indol-3-yl)-2-3-(pyridin-3-yloxy)azetidin-1-ylethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-3-yl)-2-3-(pyridin-3-yloxy)azetidin-1-ylethane-1,2-dione
• AKOS025331657
• 1-(1H-indol-3-yl)-2-(3-(pyridin-3-yloxy)azetidin-1-yl)ethane-1,2-dione
• 1-(1H-indol-3-yl)-2-(3-pyridin-3-yloxyazetidin-1-yl)ethane-1,2-dione
• 1-(1H-indol-3-yl)-2-[3-(pyridin-3-yloxy)azetidin-1-yl]ethane-1,2-dione
• F6360-9343
• 1903684-48-9

• Inchi： 1S/C18H15N3O3/c22-17(15-9-20-16-6-2-1-5-14(15)16)18(23)21-10-13(11-21)24-12-4-3-7-19-8-12/h1-9,13,20H,10-11H2
• InChI Key： XGHDLKYSTRWJIZ-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1CN(C(C(C2=CNC3C=CC=CC2=3)=O)=O)C1

Computed Properties

• Exact Mass: 321.11134135g/mol
• Monoisotopic Mass: 321.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.3Ų

Additional information on 1-(1H-indol-3-yl)-2-3-(pyridin-3-yloxy)azetidin-1-ylethane-1,2-dione

Comprehensive Overview of 1-(1H-indol-3-yl)-2-3-(pyridin-3-yloxy)azetidin-1-ylethane-1,2-dione (CAS No. 1903684-48-9)

In the realm of organic chemistry and pharmaceutical research, 1-(1H-indol-3-yl)-2-3-(pyridin-3-yloxy)azetidin-1-ylethane-1,2-dione (CAS No. 1903684-48-9) has emerged as a compound of significant interest. This molecule, characterized by its unique indole and pyridine moieties, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which combines a azetidine ring with a dione functional group, offering a versatile scaffold for medicinal chemistry.

The compound's CAS number 1903684-48-9 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its IUPAC name, though lengthy, provides a clear description of its molecular architecture: an indol-3-yl group linked to a pyridin-3-yloxy substituent via an azetidin-1-yl bridge, culminating in an ethane-1,2-dione terminus. This intricate design has sparked discussions in forums and publications, with many users searching for "synthesis of 1-(1H-indol-3-yl)-2-3-(pyridin-3-yloxy)azetidin-1-ylethane-1,2-dione" or "biological activity of CAS 1903684-48-9."

Recent trends highlight a growing curiosity about the compound's role in targeted therapies, especially in oncology and neurology. The indole core, a common motif in bioactive molecules, suggests potential interactions with serotonin receptors or kinase enzymes. Meanwhile, the pyridine and azetidine components may contribute to improved blood-brain barrier permeability, a hot topic in CNS drug design. Such attributes align with frequent search queries like "1903684-48-9 mechanism of action" or "indole derivatives in drug discovery."

From a synthetic perspective, the compound's dione group offers reactivity for further derivatization, a feature often explored in "structure-activity relationship (SAR) studies." Laboratories worldwide are investigating optimized routes to produce CAS 1903684-48-9 with high purity, as evidenced by searches for "purchase 1-(1H-indol-3-yl)-2-3-(pyridin-3-yloxy)azetidin-1-ylethane-1,2-dione" or "suppliers of 1903684-48-9." Its stability under various conditions is also a subject of interest, particularly for formulation scientists.

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In conclusion, 1-(1H-indol-3-yl)-2-3-(pyridin-3-yloxy)azetidin-1-ylethane-1,2-dione represents a fascinating case study at the intersection of organic synthesis and pharmacology. Its multifaceted structure and untapped potential continue to drive research, making it a recurring keyword in scientific literature and patent filings. As investigations progress, this compound may well unlock new avenues in precision medicine and small-molecule therapeutics.